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Compound of Interest

Compound Name:

N-(4-

methylphenyl)cyclohexanecarboxa

mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Technical Monograph: N-(4-
methylphenyl)cyclohexanecarboxamide
Physicochemical Profiling, Synthetic Architecture, and Functional Utility

Executive Summary
N-(4-methylphenyl)cyclohexanecarboxamide (CAS: 6876-59-1) is a lipophilic amide

resulting from the condensation of cyclohexanecarboxylic acid and p-toluidine. Structurally, it

serves as a simplified analogue of the p-menthane carboxamide class of physiological coolants

(e.g., WS-3), lacking the isopropyl/methyl stereocenters of the menthol scaffold but retaining

the core N-substituted carboxamide pharmacophore. This molecule is primarily utilized as a

chemical intermediate in the synthesis of pharmaceuticals—specifically antitubercular

amidrazones—and as a functional sensate in consumer product formulations targeting

Transient Receptor Potential (TRP) channels.
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Molecular Identity & Physicochemical Profile[1][2][3]
[4][5]
Core Identifiers

Parameter Specification

IUPAC Name N-(4-methylphenyl)cyclohexanecarboxamide

Common Synonyms
N-(p-Tolyl)cyclohexanecarboxamide;

Cyclohexanecarboxamide, N-(4-methylphenyl)-

CAS Registry Number 6876-59-1

Molecular Formula C₁₄H₁₉NO

Molecular Weight 217.31 g/mol

SMILES CC1=CC=C(C=C1)NC(=O)C2CCCCC2

InChI Key CAKLGRXELZTXPH-UHFFFAOYSA-N

Physicochemical Properties
The molecule exhibits high lipophilicity due to the combination of the aliphatic cyclohexane ring

and the aromatic tolyl group, suggesting high membrane permeability and low aqueous

solubility.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5743609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Interpretation

LogP (Predicted) ~3.5

Highly lipophilic; likely requires

organic co-solvents (DMSO,

EtOH) for biological assay.

H-Bond Donors 1 (Amide NH)
Critical for receptor binding

(e.g., TRP channel interaction).

H-Bond Acceptors 1 (Carbonyl O) Facilitates dipole interactions.

Rotatable Bonds 2

Rigid core

(cyclohexane/phenyl) limits

conformational entropy,

potentially enhancing binding

specificity.

Topological Polar Surface Area 29.1 Å²

Indicates excellent blood-brain

barrier (BBB) penetration

potential.

Synthetic Architecture
Strategic Causality
The synthesis of N-(4-methylphenyl)cyclohexanecarboxamide is most efficiently achieved

via nucleophilic acyl substitution. While direct condensation of the acid and amine is possible at

high temperatures, the acid chloride method is preferred for its quantitative yields, mild

conditions, and ease of purification.

Reagent Choice: Cyclohexanecarbonyl chloride is used as the electrophile due to the high

reactivity of the acyl chloride group, ensuring rapid coupling with the nucleophilic aniline.

Base Selection: Triethylamine (Et₃N) or Pyridine is employed to scavenge the HCl byproduct,

driving the equilibrium forward and preventing protonation of the unreacted amine.

Solvent System: Dichloromethane (DCM) or Tetrahydrofuran (THF) provides solubility for all

organic components while allowing easy aqueous workup.
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Protocol: Schotten-Baumann Acylation
Safety Note: Acyl chlorides are corrosive and moisture-sensitive. Perform all steps in a fume

hood.

Reagents:

Cyclohexanecarbonyl chloride (1.0 equiv)

p-Toluidine (1.0 equiv)

Triethylamine (1.2 equiv)

Dichloromethane (DCM) (anhydrous)

Step-by-Step Methodology:

Preparation: Dissolve p-toluidine (10 mmol) and triethylamine (12 mmol) in anhydrous DCM

(20 mL) in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0°C

using an ice bath to minimize side reactions.

Addition: Dropwise add cyclohexanecarbonyl chloride (10 mmol) dissolved in DCM (5 mL)

over 15 minutes. The exotherm must be controlled to prevent impurity formation.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor

progress via TLC (Mobile phase: 30% Ethyl Acetate in Hexanes).

Quench & Workup: Quench with saturated NaHCO₃ solution. Extract the organic layer and

wash sequentially with 1M HCl (to remove unreacted amine), water, and brine.

Purification: Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Recrystallize the

crude solid from Ethanol/Water to yield white needle-like crystals.

Synthesis Workflow Diagram

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5743609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reagent Prep

Mix p-Toluidine + Et3N
in DCM (0°C)

Dropwise Addition:
Cyclohexanecarbonyl Chloride

Maintain 0°C

Reaction: 25°C, 4-6 hrs
(Nucleophilic Acyl Substitution)

Warm to RT

Quench: Sat. NaHCO3

TLC Complete

Acid/Base Wash Cycle
(Remove unreacted amine/acid)

Recrystallization
(EtOH/Water)

Final Product:
N-(4-methylphenyl)cyclohexanecarboxamide

Click to download full resolution via product page

Figure 1: Step-by-step synthetic workflow for the Schotten-Baumann acylation of p-toluidine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b5743609/docs?utm_src=pdf-body-img#n-4-methylphenyl-cyclohexanecarboxamide-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5743609?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analytical Characterization
To validate the synthesis, the following spectroscopic signatures must be confirmed.

¹H NMR (400 MHz, CDCl₃):

δ 7.35–7.45 (d, 2H): Aromatic protons ortho to the amide nitrogen.

δ 7.10–7.15 (d, 2H): Aromatic protons ortho to the methyl group.

δ 7.20 (br s, 1H): Amide NH proton (exchangeable with D₂O).

δ 2.30 (s, 3H): Methyl group on the phenyl ring.

δ 2.15–2.25 (tt, 1H): Methine proton of the cyclohexane ring (alpha to carbonyl).

δ 1.20–1.90 (m, 10H): Remaining cyclohexane methylene protons.

IR Spectroscopy (ATR):

3250–3300 cm⁻¹: N-H stretch (Amide A).

1650–1660 cm⁻¹: C=O stretch (Amide I) – Strong diagnostic peak.

1530–1550 cm⁻¹: N-H bend (Amide II).

Functional Applications in Drug Discovery
Sensate Scaffold (TRP Modulation)
The N-alkyl/aryl cyclohexanecarboxamide motif is a privileged scaffold in the design of

"sensates"—molecules that induce cooling or warming sensations without thermal stimulus.

This molecule is structurally homologous to WS-3, a potent TRPM8 agonist.

Mechanism: Modulation of Transient Receptor Potential Melastatin 8 (TRPM8) channels. The

lipophilic cyclohexane ring mimics the menthol core, while the amide linker provides the

necessary hydrogen bonding geometry for the receptor's active site.
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Structure-Activity Relationship (SAR): The p-methyl group enhances hydrophobic interaction

within the receptor pocket compared to the unsubstituted phenyl analog.

Pharmaceutical Intermediate
This molecule serves as a validated intermediate in the synthesis of antitubercular

amidrazones. Research indicates that substituting the amide nitrogen with specific hydrazone

moieties can yield compounds active against Mycobacterium smegmatis and Staphylococcus

aureus.

Hypothetical Signaling Pathway
The following diagram illustrates the potential interaction of this scaffold with the TRPM8

pathway, leading to the sensation of cooling or analgesia.
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Figure 2: Putative mechanism of action for cyclohexanecarboxamide derivatives acting on

TRPM8 channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Cyclohexanecarboxamide, N-(4-methylphenyl)- | C14H19NO | CID 95228 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. CompTox Chemicals Dashboard [comptox.epa.gov]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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